![molecular formula C22H23N3O3 B2512513 5-cyclopropyl-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)isoxazole-3-carboxamide CAS No. 1396761-11-7](/img/structure/B2512513.png)
5-cyclopropyl-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)isoxazole-3-carboxamide
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Description
5-cyclopropyl-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
C-H Activation and Cycloaddition : The Rh(III)-catalyzed C-H activation/cycloaddition methodology demonstrates the utility of cyclopropyl groups and isoquinolinones in constructing complex heterocyclic compounds. This process highlights the potential of such compounds in synthesizing biologically interesting heterocycles, suggesting avenues for creating derivatives of the compound (Cui, Zhang, & Wu, 2013).
Biological Activities and Therapeutic Potentials
Anticancer Properties : Compounds with structural features similar to 5-cyclopropyl-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)isoxazole-3-carboxamide have been explored for their potential anticancer activities. For instance, nitrofuranylmethyl derivatives of anticancer drugs, via biomimetic reduction, suggest a mechanism for the selective release of therapeutic drugs in hypoxic solid tumors, indicating the role of furan and isoquinoline derivatives in targeted cancer therapy (Berry, Watson, Whish, & Threadgill, 1997).
Analgesic and Anti-Inflammatory Activities : The synthesis of compounds related to dihydroisoquinolin-2(2H)-ylidene acetamides and their pharmacological evaluation revealed significant analgesic and anti-inflammatory effects. Such findings underscore the potential therapeutic benefits of manipulating the chemical structure for developing new analgesic and anti-inflammatory agents (Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019).
Properties
IUPAC Name |
5-cyclopropyl-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c26-22(18-12-21(28-24-18)16-7-8-16)23-13-19(20-6-3-11-27-20)25-10-9-15-4-1-2-5-17(15)14-25/h1-6,11-12,16,19H,7-10,13-14H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGAJSWTTBETOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)NCC(C3=CC=CO3)N4CCC5=CC=CC=C5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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